3-(1,3-Dioxoisoindol-2-yl)benzonitrile
Description
3-(1,3-Dioxoisoindol-2-yl)benzonitrile is an aromatic nitrile derivative featuring a 1,3-dioxoisoindole moiety attached to the meta position of a benzonitrile group. The compound’s structure is characterized by a planar isoindole ring system fused with two ketone oxygen atoms, contributing to its electron-deficient nature.
Properties
CAS No. |
37896-23-4 |
|---|---|
Molecular Formula |
C15H8N2O2 |
Molecular Weight |
248.24g/mol |
IUPAC Name |
3-(1,3-dioxoisoindol-2-yl)benzonitrile |
InChI |
InChI=1S/C15H8N2O2/c16-9-10-4-3-5-11(8-10)17-14(18)12-6-1-2-7-13(12)15(17)19/h1-8H |
InChI Key |
FXHQNXLLFSHPJL-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=CC(=C3)C#N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=CC(=C3)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Differences
- Substituent Position : The meta-substituted benzonitrile in the target compound contrasts with para-substituted analogs (e.g., 15996-74-4), which may exhibit distinct intermolecular interactions and packing efficiencies in crystal lattices .
- Ring Saturation : The hexahydro derivative (C₁₅H₁₂N₂O₂) features a partially saturated isoindole ring, likely increasing its flexibility and altering electronic properties compared to the fully aromatic target compound .
- Functional Groups : The presence of methylene spacers (e.g., 62898-68-4) introduces steric effects and may enhance solubility in polar solvents .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
